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Compound of Interest

5-Bromo-2-
Compound Name:

(trifluoromethoxy)phenol
CAS No.: 1048963-39-8

Cat. No.: B1441415

Get Quote

\ J

5-Bromo-2-(trifluoromethoxy)phenol is a halogenated organic compound. Its chemical
structure necessitates that it be treated as hazardous waste. While a specific Safety Data
Sheet (SDS) for this exact isomer is not readily available, data from the closely related
compound, 2-Bromo-5-(trifluoromethyl)phenol, reveals significant hazards that inform our
disposal strategy. The compound is classified as causing severe skin burns and eye damage.
[1][2] This corrosive nature, combined with acute toxicity if swallowed, inhaled, or in contact
with skin, underscores the need for meticulous handling and disposal to prevent injury and
environmental release.[1][2]

The core principle of this protocol is waste segregation. Halogenated organic compounds
should never be mixed with non-halogenated organic waste streams.[3][4] Mixing can create
complex, unidentifiable, and potentially reactive mixtures, leading to significantly higher
disposal costs and safety risks.[4]

Quantitative Data Summary
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A precise understanding of a chemical's properties is fundamental to its safe management. The
table below summarizes key data for a closely related and representative compound, 2-Bromo-
5-(trifluoromethyl)phenol, which should be used as a conservative guide for handling 5-Bromo-
2-(trifluoromethoxy)phenol.

Property Value Source
Molecular Formula C7H4BrFsO [5]
CAS Number 402-05-1 [5]
Appearance White to low-melting solid [5]

H314: Causes severe skin
Hazard Statements [1]
burns and eye damage.

Signal Word Danger [1]

Immediate Pre-Disposal Checklist & Personal
Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are operating in a designated and
properly equipped area.

e Location: All handling and segregation of 5-Bromo-2-(trifluoromethoxy)phenol waste must
be conducted within a certified chemical fume hood.[6][7]

e Emergency Equipment: Confirm that an eyewash station and safety shower are
unobstructed and within a 10-second travel distance.[1]

» Spill Kit: Have a chemical spill kit rated for halogenated organic compounds readily
accessible.

Adherence to the correct PPE is non-negotiable.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Consider double-

gloving.[7]

Prevents skin contact, as the
compound causes severe
burns.[1]

Eye Protection

Chemical safety goggles and a
face shield.[1][7]

Protects against splashes that
can cause serious, irreversible

eye damage.[1]

Protective Clothing

A flame-retardant and

chemical-resistant lab coat.

Shields skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA approved
respirator may be required if
there is a risk of generating

dusts or aerosols.[2]

Prevents irritation to the

respiratory system.

Step-by-Step Disposal Protocol

The fundamental rule for the disposal of 5-Bromo-2-(trifluoromethoxy)phenol is that it must

be managed as hazardous waste. Under no circumstances should this chemical be disposed of

in the regular trash or poured down the drain.[8][9]

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step.

e Solid Waste:

o Designate a specific, puncture-proof, and sealable container for solid 5-Bromo-2-

(trifluoromethoxy)phenol waste.

o Place all contaminated disposable materials, such as gloves, pipette tips, weigh boats,

and absorbent pads, directly into this container.[10]

o Empty containers that once held the pure compound should also be placed in this solid

waste stream after being triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.fishersci.se/store/msds?partNumber=15401029&productDescription%3D5GR+2-Bromo-5-%28trifluoromethyl%29phenol%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=15401029&productDescription%3D5GR+2-Bromo-5-%28trifluoromethyl%29phenol%2C+98%25+5g&countryCode=SE&language=en
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.fishersci.se/store/msds?partNumber=15401029&productDescription%3D5GR+2-Bromo-5-%28trifluoromethyl%29phenol%2C+98%25+5g&countryCode=SE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6400906&productDescription=2-BRMO-5-TRIFLROMETHL+PHEN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1441415/docs?utm_src=pdf-body#hazard-assessment-understanding-the-why-behind-the-protocol
https://pdf.benchchem.com/45/Proper_Disposal_of_3_Trifluoromethyl_phenol_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/2-bromo-5-methyl-phenol.pdf
https://www.benchchem.com/product/b1441415/docs?utm_src=pdf-body#hazard-assessment-understanding-the-why-behind-the-protocol
https://www.benchchem.com/product/b1441415/docs?utm_src=pdf-body#hazard-assessment-understanding-the-why-behind-the-protocol
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The rinsate must be collected as liquid hazardous waste (see below).

e Liquid Waste:

o Designate a separate, clearly labeled, and chemically compatible (e.g., glass or HDPE)
container for liquid waste.[4]

o Collect all solutions containing 5-Bromo-2-(trifluoromethoxy)phenol and any solvent
rinsate from cleaning contaminated glassware in this container.

o Crucially, label this container as "Halogenated Organic Waste."[3][11] This prevents
accidental mixing with non-halogenated streams.

Step 2: Waste Container Labeling

Proper labeling is a regulatory requirement and essential for safety.

Affix a hazardous waste label to every waste container immediately upon its first use.

Clearly write the full chemical name: "5-Bromo-2-(trifluoromethoxy)phenol Waste."

List all other components in the container (e.g., "Methanol," "Contaminated Gloves").

Mark the appropriate hazard pictograms (e.g., Corrosive, Health Hazard).

Keep the container closed at all times, except when adding waste.[4]

Step 3: Storage

Store the sealed and labeled hazardous waste containers in a designated Satellite
Accumulation Area (SAA). This area should be:

» Secure and accessible only to authorized personnel.[6]
¢ In a secondary containment bin to prevent the spread of potential leaks.

o Away from incompatible materials, particularly strong bases.[2]

Spill Management Protocol
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Accidents require a swift and correct response to mitigate harm.
o Small Spills (within a fume hood):
o Ensure your PPE is intact.

o Contain the spill using an inert absorbent material like vermiculite, dry sand, or a
commercial spill pad.[1][10]

o Carefully sweep or scoop the absorbed material into your designated solid hazardous
waste container.[12]

o Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as
hazardous waste.

o Large Spills or Spills Outside a Fume Hood:

[e]

Evacuate the immediate area and alert colleagues.

o

If safe to do so, eliminate any nearby ignition sources.

[¢]

Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.[7]

[¢]

Prevent entry into the contaminated area.

Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from working with 5-Bromo-2-(trifluoromethoxy)phenol.
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Caption: Disposal workflow for 5-Bromo-2-(trifluoromethoxy)phenol.

Final Disposal Logistics

The ultimate disposal of this hazardous waste must be handled by professionals.

o Contact your EHS Department: Your institution's Environmental Health and Safety
department is your primary resource. They will have established procedures for the collection
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of hazardous waste from laboratories.[6][8]

Schedule a Pickup: Follow your institution's protocol to schedule a waste pickup. Ensure all
containers are properly sealed and labeled before the scheduled time.[4]

Documentation: Complete any required waste disposal forms or manifests accurately. Retain
copies for your laboratory's records.

By adhering to these procedures, you contribute to a culture of safety and environmental

stewardship, ensuring that your valuable research does not come at the cost of personal or

ecological well-being.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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